Cas no 303147-48-0 (N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide)

• Product Name: N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide
• CAS No: 303147-48-0
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 6787372
• PubChem ID: 1471769
• Update Time: 2025-10-31

N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 303147-48-0
• 11K-568S
• N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide
• AKOS015991886
• N-[5-cyano-2-(methylsulfanyl)phenyl]cyclopropanecarboxamide
• N-(5-cyano-2-(methylthio)phenyl)cyclopropanecarboxamide
• MFCD00793904
• N-(5-cyano-2-methylsulfanylphenyl)cyclopropanecarboxamide
• Oprea1_212991

• Inchi： 1S/C12H12N2OS/c1-16-11-5-2-8(7-13)6-10(11)14-12(15)9-3-4-9/h2,5-6,9H,3-4H2,1H3,(H,14,15)
• InChI Key： MBZIURKELNUSFR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C#N)=CC=1NC(C1CC1)=O

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide

N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide: A Comprehensive Overview

N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide, also known by its CAS number 303147-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The compound consists of a cyclopropane ring attached to a carboxamide group, with a phenyl ring substituted by a cyano group and a methylsulfanyl group. These substituents contribute to the molecule's intriguing electronic and steric properties, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis, to construct the complex structure of N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated that N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide exhibits potent inhibitory effects on several enzymes associated with inflammatory diseases. For instance, it has shown remarkable activity against cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. This finding underscores its potential as a lead compound for the development of anti-inflammatory agents.

In addition to its enzymatic activity, this compound has also been investigated for its effects on cellular signaling pathways. Studies have revealed that it modulates the nuclear factor-kappa B (NF-κB) pathway, which plays a pivotal role in immune responses and inflammation. This dual mechanism of action makes N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide a promising candidate for therapeutic interventions targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of this compound have also been evaluated in preclinical models. Research indicates that it demonstrates moderate oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential translation into clinical use. Furthermore, preliminary toxicity studies suggest that it has a relatively low toxicity profile, making it a safer option compared to existing therapies.

From a structural perspective, the cyclopropane ring in N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide introduces unique strain and rigidity into the molecule. This structural feature not only enhances its stability but also facilitates interactions with target proteins. The cyano group on the phenyl ring contributes to hydrogen bonding capabilities, while the methylsulfanyl group imparts lipophilicity, balancing the molecule's solubility and membrane permeability.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with its target enzymes. Using molecular docking simulations, researchers have identified key residues on COX-2 that are critical for binding with N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide. These findings are instrumental in guiding further optimization of the molecule to improve its potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions. The initial step typically involves the preparation of intermediates such as 5-cyano-2-methylthiophenol, which is then subjected to coupling reactions to introduce the cyclopropane moiety. The final step involves amide bond formation to complete the structure of N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and long-term effects of this compound. Ongoing studies are focusing on its efficacy in animal models of inflammation as well as its potential off-target effects. Additionally, efforts are being made to explore its application in other therapeutic areas, such as neurodegenerative diseases and cancer.

In conclusion, N-(5-Cyano-2-(methylsulfanyl)phenyl)cyclopropanecarboxamide represents a compelling example of how innovative synthetic strategies and advanced biological studies can lead to promising drug candidates. Its unique structure, coupled with favorable pharmacokinetic properties and potent biological activity, positions it as a strong contender in the development of novel therapeutics for inflammatory diseases.